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Compound of Interest

Compound Name: Tributylphosphine oxide

Cat. No.: B122868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tributylphosphine oxide (TBPO) is a versatile organophosphorus compound with a range of

applications in organic synthesis. While its potential as a high-boiling, polar aprotic solvent is

recognized, its primary documented roles are as a highly effective ligand, catalyst, and reaction

promoter. This document provides a comprehensive overview of its properties, applications,

and a detailed protocol for its use as a reagent in a specific organic transformation.

Physicochemical Properties of Tributylphosphine Oxide
Tributylphosphine oxide is a white to off-white crystalline solid at room temperature.[1] Its

physical and chemical properties make it a subject of interest for various applications in organic

chemistry.

Property Value

Molecular Formula C₁₂H₂₇OP

Molecular Weight 218.32 g/mol

Melting Point 64-71 °C

Boiling Point 150 °C at 1.5 mmHg

Appearance White to off-white crystalline solid

Solubility Soluble in polar organic solvents
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Applications in Organic Synthesis
Tributylphosphine oxide's utility in organic synthesis is multifaceted:

Ligand in Cross-Coupling Reactions: TBPO can serve as a ligand for transition metal

catalysts, particularly palladium, in a variety of cross-coupling reactions such as Suzuki-

Miyaura, Heck, and Buchwald-Hartwig couplings.[1] Its steric and electronic properties can

influence the efficiency and selectivity of these reactions.

Catalyst and Promoter: Due to its nucleophilic oxygen atom, TBPO can act as a catalyst or

promoter in various transformations. It can activate substrates and reagents, facilitating

reactions that might otherwise be sluggish.

High-Boiling Solvent Potential: With a high boiling point, TBPO has the potential to be used

as a solvent for high-temperature reactions. Its polar nature allows for the dissolution of a

range of organic and inorganic reagents. However, specific documented examples of its use

as a primary reaction solvent are limited in publicly available literature.

Reagent in Organic Reactions: TBPO is used as a reagent in specific reactions to promote

desired transformations. An example of this is in the silylation of alcohols, where it acts as a

promoter.

Experimental Protocols
The following protocol details the use of tributylphosphine oxide as a promoter in the

silylation of a primary alcohol, as described by TCI Chemicals.

Protocol: Silylation of Methyl α-L-fucopyranoside using
Tributylphosphine Oxide as a Promoter
This protocol describes the selective silylation of a primary alcohol in the presence of

secondary alcohols, promoted by tributylphosphine oxide.

Reaction Scheme:

Materials:
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Methyl α-L-fucopyranoside

Tributylphosphine oxide (TBPO)

4-(Dimethylamino)phenylboronic acid

N,N-Diisopropylethylamine (DIPEA)

tert-Butyldiphenylsilyl chloride (TBDPSCl)

Acetonitrile (CH₃CN)

Methanol (MeOH)

Ethyl acetate

Hexane

Silica gel for column chromatography

Instrumentation:

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or oil bath

Rotary evaporator

Thin-layer chromatography (TLC) plates and developing chamber

Glass column for chromatography

Procedure:

To a solution of methyl α-L-fucopyranoside (356 mg, 2 mmol) in acetonitrile (10 mL) were

added 4-(dimethylamino)phenylboronic acid (66 mg, 0.4 mmol, 0.2 equiv),
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tributylphosphine oxide (87 mg, 0.2 mmol, 0.2 equiv), and DIPEA (517 mg, 0.68 mL, 4.0

mmol, 2.0 equiv).

To this mixture, TBDPSCl (1.10 g, 1.03 mL, 4.0 mmol, 2.0 equiv) was added at room

temperature.

The reaction mixture was stirred at 60 °C for 24 hours.

The progress of the reaction was monitored by TLC (ethyl acetate:hexane = 1:1, Rf = 0.59).

Upon completion of the reaction, methanol (1 mL) was added to quench the reaction.

The solvent was removed under reduced pressure using a rotary evaporator.

The residue was purified by column chromatography on silica gel using a gradient of ethyl

acetate in hexane (from 0:1 to 1:1) to afford the desired product as a colorless oil (510 mg,

61% yield).

Quantitative Data Summary
The following table summarizes the quantitative data for the described silylation reaction.

Reactant/Reagent Molar Equiv. Amount

Methyl α-L-fucopyranoside 1.0 356 mg (2 mmol)

4-

(Dimethylamino)phenylboronic

acid

0.2 66 mg (0.4 mmol)

Tributylphosphine Oxide 0.2 87 mg (0.2 mmol)

DIPEA 2.0 517 mg (4.0 mmol)

TBDPSCl 2.0 1.10 g (4.0 mmol)

Product Yield - 510 mg (61%)

Reaction Time - 24 hours

Reaction Temperature - 60 °C
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Visualizations
Experimental Workflow for Silylation Reaction
The following diagram illustrates the step-by-step workflow for the silylation of methyl α-L-

fucopyranoside using tributylphosphine oxide as a promoter.
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Caption: Workflow for the promoted silylation of an alcohol.

Properties and Applications of Tributylphosphine Oxide
This diagram shows the relationship between the key properties of tributylphosphine oxide
and its various applications in organic synthesis.
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Caption: Properties and applications of tributylphosphine oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b122868#using-tributylphosphine-oxide-as-a-solvent-
for-organic-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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